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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-1-

phenylethanol

Cat. No.: B107916 Get Quote

An In-depth Technical Guide to 1-(4-
Bromophenyl)-1-phenylethanol
This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-(4-Bromophenyl)-1-phenylethanol, tailored for researchers, scientists, and

professionals in drug development. This document outlines its characteristics, synthesis

protocols, and spectral data, presenting a thorough resource for laboratory and research

applications.

Physicochemical Properties
1-(4-Bromophenyl)-1-phenylethanol is a tertiary aromatic alcohol. Its properties can vary

slightly depending on whether it is in its racemic form or as a specific enantiomer. The

compound is often described as a white to light brown crystalline powder or a clear, colorless

liquid.

Table 1: Physical and Chemical Properties of 1-(4-Bromophenyl)-1-phenylethanol
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Property Value Source(s)

Molecular Formula C₁₄H₁₃BrO [1]

Molecular Weight 277.16 g/mol [1]

CAS Number 15832-69-6 (racemate) [2]

Appearance
White to light brown crystalline

powder or clear colorless liquid
[3][4]

Melting Point 36-38 °C (lit.) [3][5]

Boiling Point 119-121 °C at 7 mmHg (lit.) [3][5]

Density 1.46 g/mL at 25 °C (lit.) [3][5]

Refractive Index (n20/D) 1.5680 [3]

Flash Point 146 °F (63.3 °C) [3][6]

pKa 14.22 ± 0.20 (Predicted) [3]

Solubility

Information not widely

available, but expected to be

soluble in organic solvents.

Spectral Data
Spectral analysis is crucial for the identification and characterization of 1-(4-Bromophenyl)-1-
phenylethanol.

Table 2: Spectral Data for 1-(4-Bromophenyl)-1-phenylethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b107916
https://www.benchchem.com/product/b107916
https://www.bldpharm.com/products/100760-04-1.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://cymitquimica.com/cas/100760-04-1/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2398079.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2398079.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2398079.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://www.echemi.com/products/pd1901141012-1-4-bromophenylethanol.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2398079_EN.htm
https://www.benchchem.com/product/b107916?utm_src=pdf-body
https://www.benchchem.com/product/b107916?utm_src=pdf-body
https://www.benchchem.com/product/b107916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Key Peaks/Shifts Source(s)

¹H NMR (400 MHz, CDCl₃)

δ 1.48 (d, J = 6.8 Hz, 3H), 1.85

(s, 1H), 4.88 (q, J = 6.4 Hz,

1H), 7.26 (d, J = 7.6 Hz, 2H),

7.49 (d, J = 8.0 Hz, 2H)

[7]

¹³C NMR (100 MHz, CDCl₃)
δ 25.2, 69.8, 121.1, 127.2,

131.5, 144.8
[7]

Infrared (IR) (thin film)
νmax (cm⁻¹) = 3356, 1593,

1489, 1403, 1086, 824
[7]

Experimental Protocols
The synthesis of 1-(4-Bromophenyl)-1-phenylethanol can be achieved through various

methods. One common approach involves the Grignard reaction.

Synthesis of 1-(4-Bromophenyl)-1-phenylethanol via
Grignard Reaction
This protocol is a general representation based on standard Grignard reaction procedures.

Materials and Reagents:

Magnesium turnings

Dry diethyl ether or tetrahydrofuran (THF)

Bromobenzene

4-Bromoacetophenone

Anhydrous workup solution (e.g., saturated aqueous ammonium chloride)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:
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Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a

small amount of dry ether or THF. A solution of bromobenzene in the dry solvent is added

dropwise from the addition funnel. The reaction is initiated, which may require gentle

warming. Once initiated, the remaining bromobenzene solution is added at a rate that

maintains a gentle reflux. After the addition is complete, the mixture is refluxed until most of

the magnesium has reacted.

Reaction with Ketone: The prepared Grignard reagent (phenylmagnesium bromide) is cooled

in an ice bath. A solution of 4-bromoacetophenone in the same dry solvent is added

dropwise from the addition funnel. The reaction mixture is stirred at room temperature until

the reaction is complete (monitored by TLC).

Workup: The reaction mixture is carefully poured into a beaker containing an ice-cold

solution of saturated aqueous ammonium chloride to quench the reaction. The organic layer

is separated, and the aqueous layer is extracted with the solvent. The combined organic

layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is

removed under reduced pressure.

Purification: The crude product can be purified by column chromatography or recrystallization

to yield pure 1-(4-Bromophenyl)-1-phenylethanol.[8]

Reactivity and Stability
1-(4-Bromophenyl)-1-phenylethanol is a stable compound under normal laboratory

conditions.[9] It is a tertiary alcohol, and its hydroxyl group can undergo typical alcohol

reactions. The bromine atom on the phenyl ring provides a site for further functionalization,

such as in cross-coupling reactions.[1]

Applications in Research and Development
1-(4-Bromophenyl)-1-phenylethanol serves as a valuable chiral building block in organic

synthesis.[1] Its structure is of interest in the development of pharmaceuticals and

agrochemicals, where chirality plays a crucial role in biological activity.[1][4] The presence of

the bromophenyl group allows for its use as an intermediate in the synthesis of more complex

molecules.[10]
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Visualized Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 1-(4-
Bromophenyl)-1-phenylethanol.

Grignard Reagent
(Phenylmagnesium Bromide)

+ 4-Bromoacetophenone

Grignard Reaction
in Dry Ether/THF

1. Reaction Aqueous Workup
(e.g., NH4Cl solution)

2. Quenching Solvent Extraction3. Separation Drying
(e.g., MgSO4)

4. Drying
Purification

(Column Chromatography
or Recrystallization)

5. Purification Pure 1-(4-Bromophenyl)
-1-phenylethanol

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(4-Bromophenyl)-1-phenylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107916#physical-and-chemical-properties-of-1-4-
bromophenyl-1-phenylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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